N-(4-chlorobenzyl)-2-[(4-ethoxyphenyl)sulfonyl]hydrazinecarbothioamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(4-ethoxyphenyl)sulfonylamino]thiourea
• InChI: InChI=1S/C16H18ClN3O3S2/c1-2-23-14-7-9-15(10-8-14)25(21,22)20-19-16(24)18-11-12-3-5-13(17)6-4-12/h3-10,20H,2,11H2,1H3,(H2,18,19,24)
• InChI Key: YMMMIQUJRFHFLN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NNC(=S)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C16H18ClN3O3S2
• Molecular Weight: 399.9 g/mol

Description

N-(4-chlorobenzyl)-2-[(4-ethoxyphenyl)sulfonyl]hydrazinecarbothioamide (CEH) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CEH is a hydrazine derivative that has been synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

N-(4-chlorobenzyl)-2-[(4-ethoxyphenyl)sulfonyl]hydrazinecarbothioamide has been shown to exert its biological effects through the inhibition of specific enzymes, such as carbonic anhydrase and acetylcholinesterase. This inhibition leads to the modulation of various physiological processes, such as acid-base balance and neurotransmitter signaling.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-diabetic effects. These effects are mediated through the modulation of specific signaling pathways, such as the NF-κB and PI3K/Akt pathways.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-2-[(4-ethoxyphenyl)sulfonyl]hydrazinecarbothioamide has several advantages and limitations for laboratory experiments. One advantage is its high purity and stability, which allows for accurate and reproducible experiments. Another advantage is its specificity towards specific enzymes, which allows for the study of specific biological processes. However, one limitation is its potential toxicity, which requires careful handling and safety precautions.

Future Directions

There are several future directions for the study of N-(4-chlorobenzyl)-2-[(4-ethoxyphenyl)sulfonyl]hydrazinecarbothioamide. One direction is the optimization of its synthesis method to increase yield and purity. Another direction is the investigation of its potential therapeutic effects in various diseases. Additionally, the elucidation of its mechanism of action and the identification of its molecular targets could lead to the development of more specific and effective drugs. Finally, the development of novel derivatives of this compound could lead to the discovery of new drugs with improved efficacy and safety profiles.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method has been optimized to produce high yields of this compound with high purity. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in laboratory experiments, and future directions. The study of this compound has the potential to lead to the development of novel drugs with improved efficacy and safety profiles.

Scientific Research Applications

N-(4-chlorobenzyl)-2-[(4-ethoxyphenyl)sulfonyl]hydrazinecarbothioamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, such as cancer and diabetes. In pharmacology, this compound has been studied for its mechanism of action and potential therapeutic effects. In biochemistry, this compound has been used as a tool to study the molecular mechanisms underlying various biological processes.